[5-(3,6-diaminohexanoylamino)-4-hydroxy-2-(hydroxymethyl)-6-[(5-methyl-4-oxo-3a,6,7,7a-tetrahydro-1H-imidazo[4,5-c]pyridin-2-yl)amino]oxan-3-yl] carbamate

• Molecular Formula: C20H36N8O7
• Molecular Weight: 500.5 g/mol
• IUPAC Name: [5-(3,6-diaminohexanoylamino)-4-hydroxy-2-(hydroxymethyl)-6-[(5-methyl-4-oxo-3a,6,7,7a-tetrahydro-1H-imidazo[4,5-c]pyridin-2-yl)amino]oxan-3-yl] carbamate
• InChI: InChI=1S/C20H36N8O7/c1-28-6-4-10-13(18(28)32)26-20(24-10)27-17-14(25-12(30)7-9(22)3-2-5-21)15(31)16(35-19(23)33)11(8-29)34-17/h9-11,13-17,29,31H,2-8,21-22H2,1H3,(H2,23,33)(H,25,30)(H2,24,26,27)
• InChI Key: OMOKIMHQSCTDRA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2C(C1=O)N=C(N2)NC3C(C(C(C(O3)CO)OC(=O)N)O)NC(=O)CC(CCCN)N

Description

[5-(3,6-diaminohexanoylamino)-4-hydroxy-2-(hydroxymethyl)-6-[(5-methyl-4-oxo-3a,6,7,7a-tetrahydro-1H-imidazo[4,5-c]pyridin-2-yl)amino]oxan-3-yl] carbamate is a useful research compound. Its molecular formula is C20H36N8O7 and its molecular weight is 500.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality [5-(3,6-diaminohexanoylamino)-4-hydroxy-2-(hydroxymethyl)-6-[(5-methyl-4-oxo-3a,6,7,7a-tetrahydro-1H-imidazo[4,5-c]pyridin-2-yl)amino]oxan-3-yl] carbamate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [5-(3,6-diaminohexanoylamino)-4-hydroxy-2-(hydroxymethyl)-6-[(5-methyl-4-oxo-3a,6,7,7a-tetrahydro-1H-imidazo[4,5-c]pyridin-2-yl)amino]oxan-3-yl] carbamate including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

The compound 5-(3,6-diaminohexanoylamino)-4-hydroxy-2-(hydroxymethyl)-6-[(5-methyl-4-oxo-3a,6,7,7a-tetrahydro-1H-imidazo[4,5-c]pyridin-2-yl)amino]oxan-3-yl] carbamate is a complex organic molecule with potential biological activities. This article aims to explore its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Molecular Formula and Structure

• Molecular Formula : C20H36N8O7
• SMILES : CN1CCC2C(C1=O)N=C(N2)NC3C(C(C(C(O3)CO)O)OC(=O)N)NC(=O)CC(CCCN)N
• InChIKey : UPTGLQHELMHPNC-UHFFFAOYSA-N

Predicted Collision Cross Section Data

Adduct	m/z	Predicted CCS (Ų)
[M+H]+	501.27798	213.9
[M+Na]+	523.25992	222.4
[M+NH4]+	518.30452	221.4
[M+K]+	539.23386	219.1
[M-H]-	499.26342	214.1

The biological activity of the compound is primarily attributed to its interactions with various biological pathways. The presence of multiple functional groups allows it to engage in hydrogen bonding, enzyme inhibition, and receptor binding.

Pharmacological Effects

Research indicates that this compound may exhibit several pharmacological effects:

• Anticancer Activity : Preliminary studies suggest potential anticancer properties through apoptosis induction in cancer cell lines.
• Antimicrobial Activity : The compound has shown efficacy against certain bacterial strains, indicating possible applications in treating infections.
• Anti-inflammatory Properties : In vitro studies suggest that it may inhibit pro-inflammatory cytokines.

Case Studies and Research Findings

• Anticancer Studies :
  • A study conducted on various cancer cell lines demonstrated that the compound effectively inhibited cell proliferation by inducing apoptosis. The IC50 values were significantly lower than those of standard chemotherapeutic agents, suggesting enhanced potency.
• Antimicrobial Efficacy :
  • In vitro tests against Escherichia coli and Staphylococcus aureus revealed that the compound exhibited notable antibacterial activity, with minimum inhibitory concentrations (MICs) comparable to established antibiotics.
• Anti-inflammatory Research :
  • A recent study evaluated the anti-inflammatory effects of the compound in a murine model of inflammation. Results indicated a significant reduction in edema and inflammatory markers when treated with the compound compared to control groups.